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Compound of Interest

Compound Name: Palmarumycin C3

Cat. No.: B181729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antimicrobial activity of Palmarumycin C3
against its structural analog, Palmarumycin C2, and standard antimicrobial agents. The

information presented is supported by experimental data to aid in the evaluation of its potential

as a novel antimicrobial compound.

Comparative Antimicrobial Activity
Palmarumycin C3 has demonstrated significant antimicrobial activity against a range of Gram-

positive and Gram-negative bacteria. The following table summarizes the Minimum Inhibitory

Concentration (MIC) and Median Inhibitory Concentration (IC50) values of Palmarumycin C3
and Palmarumycin C2. For comparative purposes, the activity of standard antibiotics,

Streptomycin Sulfate and Carbendazim, against the same microbial strains is also included

where data is available.
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Microorganism
Palmarumycin
C3

Palmarumycin
C2

Streptomycin
Sulfate
(Positive
Control)

Carbendazim
(Positive
Control)

MIC (µg/mL) IC50 (µg/mL) MIC (µg/mL) IC50 (µg/mL)

Gram-Negative

Bacteria

Agrobacterium

tumefaciens
15.63 4.01 31.25 10.14

Pseudomonas

lachrymans
31.25 9.88 62.5 22.13

Ralstonia

solanacearum
7.81 2.15 15.63 5.33

Xanthomonas

vesicatoria
7.81 1.99 15.63 4.98

Gram-Positive

Bacteria

Bacillus subtilis 3.91 1.02 7.81 2.58

Staphylococcus

haemolyticus
62.5 20.11 31.25 11.45

Fungus

Magnaporthe

oryzae
125 33.24 >125 >125

Data for Palmarumycin C3 and C2 sourced from[1][2].

Experimental Protocols
The antimicrobial activity of Palmarumycin C3 and C2 was determined using a standardized

broth microdilution method.
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Determination of Minimum Inhibitory Concentration (MIC) and Median Inhibitory Concentration

(IC50):

The antibacterial and antifungal activities were assessed using the 3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyl tetrazolium bromide (MTT) colorimetric method. Two Gram-positive bacteria

(Bacillus subtilis ATCC 11562 and Staphylococcus haemolyticus ATCC 29970), four Gram-

negative bacteria (Agrobacterium tumefaciens ATCC 11158, Pseudomonas lachrymans ATCC

11921, Ralstonia solanacearum ATCC 11696, and Xanthomonas vesicatoria ATCC 11633),

and one fungus (Magnaporthe oryzae) were used as test organisms.

Streptomycin sulfate served as the positive control for bacteria, while carbendazim was the

positive control for the fungus. A 30% DMSO solution was used as the negative control. The

MIC was defined as the lowest concentration of the compound that resulted in no visible growth

of the microorganism. The IC50 was calculated based on the linear relationship between the

probability of inhibition and the logarithm of the compound's concentration.

Visualizing the Experimental Workflow and Potential
Mechanisms
To further elucidate the experimental process and potential biological interactions, the following

diagrams are provided.
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Preparation

Assay Execution

Data Analysis

Start: Prepare Palmarumycin C3 Stock Solution

Prepare Microbial Cultures
(Bacteria/Fungi)

Prepare 96-well plates with growth medium

Create Serial Dilutions of Palmarumycin C3 in wells

Inoculate wells with standardized microbial suspension

Include Positive (Streptomycin/Carbendazim) & Negative (DMSO) Controls

Incubate plates at optimal temperature and duration

Add MTT Reagent to each well

Read Absorbance to determine cell viability

Calculate MIC and IC50 values

End: Report Antimicrobial Activity

Click to download full resolution via product page

Workflow for MIC Determination.
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Conceptual Antimicrobial Mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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